Cas no 83324-51-0 (8(17),13-Labdadien-15,16-olide)

8(17),13-Labdadien-15,16-olide structure

83324-51-0 structure

Product Name:8(17),13-Labdadien-15,16-olide

CAS No:83324-51-0

MF:C₂₀H₃₀O₂

MW:302.451006412506

CID:836726

PubChem ID:24741370

Update Time:2024-10-27

8(17),13-Labdadien-15,16-olide Chemical and Physical Properties

Names and Identifiers

- 8(17),13-Labdadien-15,16-olide
- 4-{2-[(1S,4aS,8aS)-5,5,8a-Trimethyl-2-methylenedecahydro-1-naphth alenyl]ethyl}-2(5H)-furanone
- 13-epi-sclareol
- Episclareol
- SCAREOL
- SCIADONIC ACID
- SCLAREOL,NATURAL
- 2(5H)-Furanone, 4-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethyl]-, [1S-(1α,4aβ,8aα)]- (ZCI)
- 4-[2-[(1S,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethyl]-2(5H)-furanone (ACI)
- Labda-8(17),13(14)-dien-15,16-olide
- 3-[2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethyl]-2H-furan-5-one
- CHEMBL4173021
- 83324-51-0
- FS-9080
- 3-[2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylene-decalin-1-yl]ethyl]-2H-furan-5-one
- AKOS032962284
- 2(5H)-Furanone, 4-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethyl]-, [1S-(1,4a,8a)]-; 4-[2-[(1S,4aS,8aS)-Decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethyl]-2(5H)-furanone
- (+)-Labda-8(17),13(14)-dien-15,16-olide
- [ "" ]
- 4-{2-[(1S,4AS,8AS)-5,5,8A-TRIMETHYL-2-METHYLIDENE-HEXAHYDRO-1H-NAPHTHALEN-1-YL]ETHYL}-5H-FURAN-2-ONE
- Inchi： 1S/C20H30O2/c1-14-6-9-17-19(2,3)10-5-11-20(17,4)16(14)8-7-15-12-18(21)22-13-15/h12,16-17H,1,5-11,13H2,2-4H3/t16-,17-,20+/m0/s1
- InChI Key： RUXYUBRFOACSMM-ABSDTBQOSA-N
- SMILES： C[C@@]12[C@@H](CCC3=CC(=O)OC3)C(=C)CC[C@H]1C(CCC2)(C)C

Computed Properties

Exact Mass: 302.22500
Monoisotopic Mass: 302.225
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 514
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 26.3A^2
XLogP3: 6.757

Experimental Properties

Color/Form: Powder
Density: 1.0±0.1 g/cm3
Boiling Point: 423.3±14.0 °C at 760 mmHg
Flash Point: 178.8±17.5 °C
PSA: 26.30000
LogP: 5.04860
Vapor Pressure: 0.0±1.0 mmHg at 25°C

8(17),13-Labdadien-15,16-olide Security Information

Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Store at 4 ℃, better at -4 ℃

8(17),13-Labdadien-15,16-olide Pricemore >>

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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	L86980-5 mg	8(17),13-Labdadien-15,16-olide	83324-51-0		5mg	￥5600.0	2022-04-27
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3263-1 mg	8(17),13-Labdadien-15,16-olide	83324-51-0		1mg	￥2835.00	2022-04-26
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3263-5mg	8(17),13-Labdadien-15,16-olide	83324-51-0		5mg	￥ 3940	2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.	TN3263-1 mL * 10 mM (in DMSO)	8(17),13-Labdadien-15,16-olide	83324-51-0		1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-07
TargetMol Chemicals	TN3263-5 mg	8(17),13-Labdadien-15,16-olide	83324-51-0	98%	5mg	￥ 3,940	2023-07-11
TargetMol Chemicals	TN3263-1 mL * 10 mM (in DMSO)	8(17),13-Labdadien-15,16-olide	83324-51-0	98%	1 mL * 10 mM (in DMSO)	￥ 4040	2023-09-15
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TargetMol Chemicals	TN3263-5mg	8(17),13-Labdadien-15,16-olide	83324-51-0		5mg	￥ 3940	2024-07-20
A2B Chem LLC	AH54301-5mg	8(17),13-Labdadien-15,16-olide	83324-51-0	98.0%	5mg	$702.00	2024-04-19
TargetMol Chemicals	TN3263-1 ml * 10 mm	8(17),13-Labdadien-15,16-olide	83324-51-0		1 ml * 10 mm	￥ 4040	2024-07-20

8(17),13-Labdadien-15,16-olide Production Method

Production Method 1

83324-51-0

Reaction Conditions

1.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ; 30 min, rt

Reference

Facile isolation of (E)-labda-8(17),12-diene-15,16-dial from Curcuma amada and its conversion to other biologically active compounds

Sheeja, Alan D. B.; et al, Indian Journal of Chemistry, 2014, (3), 319-324

Production Method 2

15596-07-3

83324-51-0

Reaction Conditions

1.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 3

75-77-4

10266-75-8

83324-51-0

Reaction Conditions

1.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
1.2 Reagents: Triethylamine ; 30 min, -78 °C
2.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
3.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 4

104263-85-6

83324-51-0

Reaction Conditions

1.1 Solvents: Acetone ; rt
1.2 Reagents: Isopropanol ; rt
2.1 Reagents: Sodium borohydride Solvents: Methanol ; 5 min, 0 °C; 0 °C → rt
2.2 Reagents: Water ; cooled
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 20 h, rt
4.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ; 30 min, rt

Reference

Facile isolation of (E)-labda-8(17),12-diene-15,16-dial from Curcuma amada and its conversion to other biologically active compounds

Sheeja, Alan D. B.; et al, Indian Journal of Chemistry, 2014, (3), 319-324

Production Method 5

83324-51-0

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Methanol ; 6 h, rt
2.1 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Dichloromethane ; 1 h, rt
3.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
3.2 Reagents: Triethylamine ; 30 min, -78 °C
4.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
5.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 6

515-03-7

83324-51-0

Reaction Conditions

1.1 Reagents: Sulfuric acid magnesium salt (1:1) , Permanganic acid (HMnO4), potassium salt (1:1) Solvents: Acetone ; 6 h, rt
2.1 Reagents: N,N-Dimethylaniline Solvents: Dichloromethane ; overnight, rt
3.1 Reagents: Silica Solvents: Hexane ; 1 h, 100 °C
4.1 Reagents: Potassium carbonate Solvents: Methanol ; 6 h, rt
5.1 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Dichloromethane ; 1 h, rt
6.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
6.2 Reagents: Triethylamine ; 30 min, -78 °C
7.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
8.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 7

73609-56-0

83324-51-0

Reaction Conditions

1.1 Reagents: Silver carbonate Solvents: Benzene ; rt

Reference

Synthesis and antimalarial activities of optically active labdane-type diterpenes

Villamizar, Jose; et al, Natural Product Research, 2009, 23(10), 891-902

Production Method 8

83324-51-0

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 20 h, rt
2.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ; 30 min, rt

Reference

Facile isolation of (E)-labda-8(17),12-diene-15,16-dial from Curcuma amada and its conversion to other biologically active compounds

Sheeja, Alan D. B.; et al, Indian Journal of Chemistry, 2014, (3), 319-324

Production Method 9

960116-64-7

83324-51-0

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
2.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 10

176050-48-9

83324-51-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Methanol ; 5 min, 0 °C; 0 °C → rt
1.2 Reagents: Water ; cooled
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Dichloromethane ; 20 h, rt
3.1 Catalysts: 1,8-Diazabicyclo[5.4.0]undec-7-ene Solvents: Dichloromethane ; 30 min, rt

Reference

Facile isolation of (E)-labda-8(17),12-diene-15,16-dial from Curcuma amada and its conversion to other biologically active compounds

Sheeja, Alan D. B.; et al, Indian Journal of Chemistry, 2014, (3), 319-324

Production Method 11

83324-51-0

Reaction Conditions

1.1 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Dichloromethane ; 1 h, rt
2.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
2.2 Reagents: Triethylamine ; 30 min, -78 °C
3.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
4.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 12

83324-51-0

Reaction Conditions

1.1 Reagents: Silica Solvents: Hexane ; 1 h, 100 °C
2.1 Reagents: Potassium carbonate Solvents: Methanol ; 6 h, rt
3.1 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Dichloromethane ; 1 h, rt
4.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
4.2 Reagents: Triethylamine ; 30 min, -78 °C
5.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
6.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 13

83324-51-0

Reaction Conditions

1.1 Reagents: N,N-Dimethylaniline Solvents: Dichloromethane ; overnight, rt
2.1 Reagents: Silica Solvents: Hexane ; 1 h, 100 °C
3.1 Reagents: Potassium carbonate Solvents: Methanol ; 6 h, rt
4.1 Reagents: N-methylmorpholine N-oxide , TPAP Solvents: Dichloromethane ; 1 h, rt
5.1 Reagents: Lithium diisopropylamide Solvents: Tetrahydrofuran ; 3 h, -78 °C
5.2 Reagents: Triethylamine ; 30 min, -78 °C
6.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 2 h, rt
7.1 Solvents: Benzene ; 1 h, 90 °C

Reference

Synthesis of (+)-lagerstronolide from sclareol

Basabe, Pilar; et al, Tetrahedron, 2007, 63(48), 11838-11843

Production Method 14

73609-56-0

83324-51-0

Reaction Conditions

1.1 Reagents: Silver carbonate Solvents: Benzene ; 10 min, rt

Reference

Facile access to labdane-type diterpenes: synthesis of coronarin C, zerumin B, labda-8(17),13(14)-dien-15,16-olide and derivatives from (+)-manool

Villamizar, Jose E.; et al, Journal of Chemical Research, 2007, (6), 342-346

Production Method 15

83324-51-0

Reaction Conditions

1.1 Reagents: Sodium borohydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, reflux
2.1 Reagents: Silver carbonate Solvents: Benzene ; rt

Reference

Synthesis and antimalarial activities of optically active labdane-type diterpenes

Villamizar, Jose; et al, Natural Product Research, 2009, 23(10), 891-902

Production Method 16

83324-51-0

Reaction Conditions

1.1 Reagents: Lithium aluminum hydride Solvents: Tetrahydrofuran ; 0 °C; 2 h, reflux
2.1 Reagents: Silver carbonate Solvents: Benzene ; 10 min, rt

Reference

Facile access to labdane-type diterpenes: synthesis of coronarin C, zerumin B, labda-8(17),13(14)-dien-15,16-olide and derivatives from (+)-manool

Villamizar, Jose E.; et al, Journal of Chemical Research, 2007, (6), 342-346

8(17),13-Labdadien-15,16-olide Raw materials

8(17),13-Labdadien-15,16-olide Preparation Products

8(17),13-Labdadien-15,16-olide (83324-51-0)

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